Cas no 1361859-64-4 (2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene)

• Product Name: 2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene
• CAS No: 1361859-64-4
• MF: C₁₂H₅Cl₄F
• MW: 309.978502988815
• CID: 2156916
• Update Time: 2025-06-28

2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2,3,4,5-tetrachlorobiphenyl
• 3-Fluoro-2,3',4',5-tetrachloro-biphenyl
• 2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene

• Inchi： 1S/C12H5Cl4F/c13-7-4-8(12(16)11(17)5-7)6-1-2-9(14)10(15)3-6/h1-5H
• InChI Key： RRKJETHQCZMHHM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=C(C=1)Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene

2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene: A Comprehensive Overview

2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene (CAS No. 1361859-64-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines multiple halogen substituents on a benzene ring system. The presence of chlorine and fluorine atoms at specific positions on the aromatic ring imparts distinct chemical and physical properties to the molecule.

The chemical structure of 2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene consists of a central benzene ring with substituents at positions 2, 5, and 1. At position 1, there is a 3,4-dichlorophenyl group, which itself is a substituted benzene ring with chlorine atoms at positions 3 and 4. Additionally, chlorine atoms are present at positions 2 and 5 of the central benzene ring, while a fluorine atom is located at position 3. This arrangement creates a highly symmetrical yet complex molecular framework that is both chemically stable and reactive under certain conditions.

Recent studies have highlighted the synthesis methods for this compound, emphasizing the importance of precise control over reaction conditions to achieve high yields and purity. One such method involves the Friedel-Crafts alkylation reaction, where a suitable alkyl halide reacts with a benzene derivative in the presence of a Lewis acid catalyst. Researchers have also explored alternative routes using coupling reactions and directed metallation techniques to construct the molecule's intricate structure.

The physical properties of 2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene include a high melting point due to its strong intermolecular forces and aromaticity. The compound is typically insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and chloroform. Its UV-Vis spectrum shows strong absorption bands in the ultraviolet region, making it suitable for applications in optoelectronic materials.

In terms of applications, this compound has found utility in the development of advanced materials for electronics and photonics. Its ability to act as a building block for larger aromatic systems makes it valuable in the synthesis of polycyclic aromatic hydrocarbons (PAHs) and related structures. Furthermore, its unique electronic properties have been exploited in the design of organic light-emitting diodes (OLEDs) and sensors.

Recent research has also focused on the biological activity of this compound. Studies have shown that it exhibits moderate antifungal properties due to its ability to disrupt cellular membranes. Additionally, preliminary toxicity studies indicate that it has low acute toxicity when administered in controlled doses.

The environmental impact of 2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene has been evaluated through biodegradation studies. Results suggest that under aerobic conditions, the compound undergoes slow degradation by microbial action. Efforts are ongoing to develop greener synthesis methods that minimize waste and reduce environmental footprint.

In conclusion, 2,5-Dichloro-1-(3,4-dichlorophenyl)-3-fluorobenzene (CAS No. 1361859-64-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure and properties make it an attractive candidate for further research and development in areas ranging from materials science to pharmacology.